Cas no 74072-50-7 (Ethanone, 1-[4-(5-bromo-1-methylpentyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(5-bromo-1-methylpentyl)phenyl]-
• CAS No: 74072-50-7
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 541652
• PubChem ID: 15063884
• Update Time: 2025-04-19

Ethanone, 1-[4-(5-bromo-1-methylpentyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(5-bromo-1-methylpentyl)phenyl]-
• 1-[4-(6-bromohexan-2-yl)phenyl]ethanone
• 1-[4-(6-Bromohexan-2-yl)phenyl]ethan-1-one
• 74072-50-7
• DTXSID90567733

• Inchi： 1S/C14H19BrO/c1-11(5-3-4-10-15)13-6-8-14(9-7-13)12(2)16/h6-9,11H,3-5,10H2,1-2H3
• InChI Key： MAKOLSMIKCSEGQ-UHFFFAOYSA-N
• SMILES： BrCCCCC(C)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 282.06193g/mol
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų